Cas no 1050513-84-2 (3-Amino-5-methoxy-N,N-dimethylbenzamide)

• Product Name: 3-Amino-5-methoxy-N,N-dimethylbenzamide
• CAS No: 1050513-84-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5525192
• Update Time: 2025-05-20

3-Amino-5-methoxy-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methoxy-N,N-dimethylbenzamide

• Inchi： 1S/C10H14N2O2/c1-12(2)10(13)7-4-8(11)6-9(5-7)14-3/h4-6H,11H2,1-3H3
• InChI Key： PVHMLENOZFAWHZ-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC(OC)=CC(N)=C1

Additional information on 3-Amino-5-methoxy-N,N-dimethylbenzamide

Introduction to 3-Amino-5-methoxy-N,N-dimethylbenzamide (CAS No. 1050513-84-2) and Its Emerging Applications in Chemical Biology

3-Amino-5-methoxy-N,N-dimethylbenzamide, identified by the Chemical Abstracts Service registry number 1050513-84-2, is a heterocyclic amide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzamide class, which is well-documented for its role in various pharmacological applications. The presence of both amino and methoxy functional groups, along with a dimethylamino substituent, contributes to its complex reactivity and interaction with biological targets.

The benzamide core structure of 3-Amino-5-methoxy-N,N-dimethylbenzamide is a privileged scaffold in medicinal chemistry, frequently explored for its ability to modulate enzyme activity and receptor binding. Recent studies have highlighted the compound's potential in inhibiting specific proteases and kinases, which are critical in pathways associated with inflammation, cancer, and neurodegenerative diseases. The dimethylamino group enhances lipophilicity, improving membrane permeability and thus oral bioavailability, making it a promising candidate for drug development.

One of the most compelling aspects of 3-Amino-5-methoxy-N,N-dimethylbenzamide is its versatility in chemical modification. Researchers have leveraged this compound as a precursor in synthesizing novel analogs with enhanced specificity and reduced toxicity. For instance, structural analogs have been designed to target overexpressed enzymes in tumor cells while sparing healthy tissues. This selective toxicity is a key criterion for developing effective anticancer agents.

In vitro studies have demonstrated that 3-Amino-5-methoxy-N,N-dimethylbenzamide exhibits inhibitory effects on several key enzymes involved in cancer progression. Notably, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. By modulating CDK activity, the compound can induce cell cycle arrest, leading to apoptosis or senescence in cancer cells. Furthermore, its interaction with bromodomain proteins has been explored, as these proteins are implicated in transcriptional regulation and chromatin remodeling.

The methoxy group in 3-Amino-5-methoxy-N,N-dimethylbenzamide plays a crucial role in determining its binding affinity to biological targets. Computational studies using molecular docking techniques have revealed that this substituent optimizes the compound's fit within the active sites of target enzymes. This precise interaction not only enhances potency but also minimizes off-target effects, a critical factor in drug safety.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-Amino-5-methoxy-N,N-dimethylbenzamide derivatives through multi-step organic synthesis or catalytic processes. These methods have improved yield and purity, facilitating further biological evaluation. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact, aligning with sustainable pharmaceutical development practices.

The pharmacokinetic profile of 3-Amino-5-methoxy-N,N-dimethylbenzamide has been thoroughly investigated to optimize therapeutic efficacy. Preclinical studies indicate that the compound exhibits moderate solubility in water and lipids, allowing for diverse formulation strategies. Its metabolic stability has also been assessed, revealing a favorable half-life that supports repeated dosing regimens.

Emerging research suggests that 3-Amino-5-methoxy-N,N-dimethylbenzamide may have applications beyond oncology. Studies are exploring its potential in treating neurological disorders by targeting amyloid-beta aggregation and tau hyperphosphorylation pathways associated with Alzheimer's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential for central nervous system disorders.

The synthesis of 3-Amino-5-methoxy-N,N-dimethylbenzamide involves strategic functionalization of the benzene ring followed by amide bond formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the amino and methoxy groups efficiently. These methods not only improve synthetic efficiency but also allow for rapid diversification of the chemical library.

In conclusion, 3-Amino-5-methoxy-N,N-dimethylbenzamide (CAS No. 1050513-84-2) represents a significant advancement in chemical biology research due to its structural complexity and biological activity. Its role as a lead compound in drug discovery underscores its importance in addressing critical health challenges such as cancer and neurodegenerative diseases. Continued exploration of this molecule and its derivatives promises to yield novel therapeutic agents with improved efficacy and safety profiles.